3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol

• IUPAC Name: 3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol
• InChI: InChI=1S/C16H14N2OS/c1-11-9-13(19)7-8-14(11)17-16-18-15(10-20-16)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18)
• InChI Key: KIXNYERISNCRHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol, also known as MTT, is a chemical compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects and has been used in a variety of research applications.

Scientific Research Applications

3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol has been used in a variety of scientific research applications. One of its primary uses is as a colorimetric assay for cell viability. This compound is reduced by living cells to form a purple formazan product, which can be quantified using a spectrophotometer. This assay is widely used to assess cell proliferation, cytotoxicity, and drug sensitivity. This compound has also been used as a substrate for the detection of oxidoreductase enzymes, such as dehydrogenases and reductases. Additionally, this compound has been used as a redox indicator in electrochemical studies.

Mechanism of Action

The mechanism of action of 3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol involves its reduction by living cells to form a purple formazan product. The reduction of this compound is catalyzed by mitochondrial dehydrogenases and other oxidoreductase enzymes. The reduction of this compound is a measure of the metabolic activity of the cells. The amount of formazan produced is proportional to the number of viable cells present.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to have antioxidant properties and can scavenge free radicals. Additionally, this compound has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol is its ease of use and low cost. The this compound assay is simple to perform and can be used with a variety of cell types. Additionally, this compound is stable and can be stored for long periods of time. However, there are some limitations to the use of this compound. The assay is dependent on the metabolic activity of the cells and may not accurately reflect cell viability in all situations. Additionally, this compound can be toxic to cells at high concentrations, which can lead to false-positive results.

Future Directions

There are many potential future directions for the use of 3-methyl-4-[(4-phenyl-1,3-thiazol-2-yl)amino]phenol in scientific research. One area of interest is the development of new this compound-based assays for the detection of specific enzymes or biomolecules. Additionally, this compound could be used in combination with other assays to provide a more comprehensive analysis of cell viability and function. Finally, there is potential for the use of this compound in the development of new therapeutics for the treatment of various diseases, including cancer and neurodegenerative disorders.
Conclusion:
In conclusion, this compound, or this compound, is a versatile compound that has been widely used in scientific research. Its ease of use and low cost make it a valuable tool for assessing cell viability and metabolic activity. Additionally, this compound has been found to have various biochemical and physiological effects and has potential for use in the development of new therapeutics. Further research is needed to fully explore the potential of this compound in scientific research.